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Vanilloloside: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanilloloside, a naturally occurring glycoside, has garnered interest within the scientific

community for its potential therapeutic applications. As a derivative of vanillyl alcohol, it is found

in various plant species, including Gastrodia elata, a plant with a history of use in traditional

medicine. This technical guide provides a detailed overview of the known physical and

chemical properties of Vanilloloside, alongside methodologies for its study. Due to the limited

availability of extensive research focused solely on Vanilloloside, this guide also incorporates

information from closely related and more extensively studied compounds, namely vanillin and

vanillic acid, to provide a broader context for potential biological activities and signaling

pathways. This information is intended to serve as a foundational resource for researchers

investigating the therapeutic potential of Vanilloloside.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Vanilloloside are summarized

below. These properties are crucial for its handling, formulation, and analysis.

General and Computed Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1660343?utm_src=pdf-interest
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 74950-96-2 [1]

Molecular Formula C₁₄H₂₀O₈ [1]

Molecular Weight 316.30 g/mol [1]

IUPAC Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-[4-

(hydroxymethyl)-2-

methoxyphenoxy]oxane-3,4,5-

triol

[1]

Synonyms

Vanillyl alcohol 4-O-beta-D-

glucopyranoside, beta-D-

Glucopyranoside, 4-

(hydroxymethyl)-2-

methoxyphenyl

[1]

XLogP3 (Predicted) -1.9 [1]

Hydrogen Bond Donor Count 5 [1]

Hydrogen Bond Acceptor

Count
8 [1]

pKa (Strongest Acidic,

Predicted)
12.2 [2]

Experimental Properties
Property Value Source(s)

Physical State Solid [1]

Melting Point 120 °C [1]

Water Solubility (Predicted) 13.1 g/L [2]

Boiling Point Not experimentally determined

Density Not experimentally determined
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Spectral Data
Detailed experimental spectral data for Vanilloloside is not widely available in public

databases. Predicted NMR spectra are available in some databases such as the Human

Metabolome Database[2]. However, for structurally related compounds like vanillin, extensive

spectral data exists. Researchers can use this data as a reference for the characterization of

Vanilloloside.

Mass Spectrometry (LC-MS) of Vanilloloside
Experimental LC-MS data for Vanilloloside is available, showing adducts that are useful for its

identification.

Precursor Type Precursor m/z Top 5 Peaks (m/z) Source

[M+NH₄]⁺ 334.15

137.059906,

134.956161,

152.967361,

196.959732,

178.948685

[1]

[M+Na]⁺ 339.105

339.105133,

340.105713,

185.043381,

309.101288,

84.959343

[1]

Experimental Protocols
Detailed and standardized experimental protocols specifically for Vanilloloside are not

extensively published. The following sections provide generalized methodologies based on

common practices for natural product chemistry and the study of related compounds.

Isolation and Purification of Vanilloloside from
Gastrodia elata
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Vanilloloside can be isolated from its natural source, Gastrodia elata, using chromatographic

techniques.

Protocol:

Extraction:

Dried and powdered rhizomes of Gastrodia elata are extracted with a suitable solvent,

such as 95% ethanol, at an elevated temperature (e.g., 50°C) for an extended period (e.g.,

7 days)[3].

The resulting extract is then concentrated using a rotary evaporator and lyophilized to

obtain a crude powder[3].

Chromatographic Separation:

The crude extract is subjected to column chromatography over a silica gel or alumina

oxide stationary phase[4].

A gradient elution is typically employed, starting with a non-polar solvent and gradually

increasing the polarity. For glycosides, solvent systems like chloroform-methanol or ethyl

acetate-methanol-water are common.

Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify

those containing Vanilloloside.

Purification:

Fractions rich in Vanilloloside are pooled and further purified using preparative High-

Performance Liquid Chromatography (HPLC) with a reverse-phase column (e.g., C18)[5].

A mobile phase consisting of a mixture of acetonitrile and water, often with a small amount

of acid like formic acid for better peak shape, is used for elution[5].

The purity of the isolated Vanilloloside is confirmed by analytical HPLC and

spectroscopic methods.
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Figure 1: Workflow for the isolation and purification of Vanilloloside.

Antioxidant Activity Assay (DPPH Method)
The antioxidant potential of Vanilloloside can be assessed using the DPPH (2,2-diphenyl-1-

picrylhydrazyl) radical scavenging assay.

Protocol:

Preparation of Solutions:

Prepare a stock solution of DPPH in methanol.

Prepare a series of dilutions of Vanilloloside in methanol.

Assay Procedure:

In a 96-well plate, add a fixed volume of the DPPH solution to each well.

Add different concentrations of the Vanilloloside solutions to the wells. A control well

should contain only DPPH and methanol.

Incubate the plate in the dark at room temperature for 30 minutes.

Measurement and Calculation:

Measure the absorbance of each well at 517 nm using a microplate reader.

The percentage of radical scavenging activity is calculated using the formula: % Inhibition

= [(Abs_control - Abs_sample) / Abs_control] * 100
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Potential Biological Activities and Signaling
Pathways (Inferred from Related Compounds)
While direct evidence for the signaling pathways modulated by Vanilloloside is limited,

research on its aglycone, vanillyl alcohol, and the related compounds vanillin and vanillic acid,

suggests potential anti-inflammatory and neuroprotective effects. These effects are often

mediated through the modulation of key signaling pathways.

Anti-Inflammatory Activity
Vanillin and vanillic acid have been shown to exert anti-inflammatory effects by inhibiting the

production of pro-inflammatory mediators. A key pathway implicated is the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway[5][6].

Proposed Mechanism:

Inflammatory stimuli (e.g., lipopolysaccharide, LPS) activate the IKK complex.

The IKK complex phosphorylates IκBα, leading to its ubiquitination and subsequent

degradation.

This releases NF-κB (p50/p65 dimer) to translocate to the nucleus.

In the nucleus, NF-κB binds to the promoter regions of pro-inflammatory genes, inducing the

transcription of cytokines like TNF-α, IL-6, and IL-1β.

Vanillin and vanillic acid are proposed to inhibit the phosphorylation of IκBα, thereby

preventing NF-κB translocation and subsequent pro-inflammatory gene expression[5][6].
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Figure 2: Proposed anti-inflammatory mechanism via the NF-κB pathway.
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Neuroprotective Effects
Vanillin and vanillic acid have demonstrated neuroprotective properties in various experimental

models[1]. A key mechanism is the modulation of the MAPK (Mitogen-Activated Protein Kinase)

signaling pathway, which is involved in cellular stress responses and apoptosis[1].

Proposed Mechanism:

Neurotoxic stimuli (e.g., rotenone, MPP+) can lead to oxidative stress and activate MAPK

pathways, including JNK, p38, and ERK.

Activation of JNK and p38 is often associated with pro-apoptotic signaling, leading to the

activation of caspases and ultimately, cell death.

Vanillin has been shown to decrease the phosphorylation (activation) of JNK and p38 in

response to neurotoxic insults[1].

By inhibiting these pro-apoptotic MAPK pathways, vanillin may protect neurons from damage

and death.
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Figure 3: Proposed neuroprotective mechanism via MAPK pathway modulation.

Conclusion
Vanilloloside is a promising natural compound with a foundation for further scientific

investigation. While comprehensive data specifically for Vanilloloside is still emerging, the

information available for its structural relatives provides a strong rationale for exploring its

potential in areas such as anti-inflammatory and neuroprotective therapies. This guide serves

as a starting point for researchers, summarizing the current state of knowledge and providing

methodological frameworks to facilitate future studies. Further research is warranted to fully

elucidate the physical, chemical, and biological properties of Vanilloloside and to validate its

therapeutic potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1660343?utm_src=pdf-body-img
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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